Cas no 13707-83-0 (N-Propyl-N-methyl-benzamide)

N-Propyl-N-methyl-benzamide structure
Product name:N-Propyl-N-methyl-benzamide
N-Propyl-N-methyl-benzamide Chemical and Physical Properties
Names and Identifiers
-
- DTXSID20335765
- N-Propyl-N-methyl-benzamide
- n-propyl-n-methylbenzamide
- 13707-83-0
- DTXCID70286854
- AKOS011326721
- SCHEMBL1006489
-
- Inchi: InChI=1S/C11H15NO/c1-3-9-12(2)11(13)10-7-5-4-6-8-10/h4-8H,3,9H2,1-2H3
- InChI Key: AEYBXFRYLBPSBB-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 177.115364102Da
- Monoisotopic Mass: 177.115364102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 20.3Ų
N-Propyl-N-methyl-benzamide Related Literature
-
1. Index of subjects, 1949
-
Rekha Tank,Uma Pathak,Manorama Vimal,Shubhankar Bhattacharyya,Lokesh Kumar Pandey Green Chem. 2011 13 3350
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